2-Iodo-7-nitro-9H-fluorene
Overview
Description
2-Iodo-7-nitro-9H-fluorene is a chemical compound with the molecular formula C13H8INO2 . It is used as a precursor for organic electroluminescent devices .
Synthesis Analysis
The synthesis of this compound has been reported in the literature .Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 8 hydrogen atoms, 1 iodine atom, 1 nitrogen atom, and 2 oxygen atoms . The InChI key for this compound is HSJXILJMBUVJFU-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8°C . The compound has a molecular weight of 337.12 .Scientific Research Applications
Synthesis and Potential as Fluorescence Probes
Research has demonstrated methods to synthesize various N-substituted 2-amino-9,9-dialkylfluorenes, including those bearing substituents like nitro or cyano in the 7-position, starting from 2-halo-9,9-dialkylfluorenes. A notable example, 2-N,N-Dimethylamino-7-nitro-9H-fluorene, was synthesized through a palladium-catalyzed substitution with amines, followed by reductive amination. These compounds, including variants of 2-Iodo-7-nitro-9H-fluorene, have shown potential as fluorescence probes for studying femtosecond solvation dynamics (Saroja et al., 2004).
Applications in Light-Emitting Polymers
2-Iodo-9,9-dioctyl-9H-fluoren-7-yl derivatives have been used in the synthesis of novel copolymers for application in light-emitting devices. These copolymers show high thermal stability and color stability under thermal treatment, making them promising candidates for flat-panel display applications (Liu et al., 2007).
Optical Properties and Potential in Sensing Applications
Other research has focused on synthesizing fluorene derivatives with applications in sensing. For instance, compounds like 2,7-Dibromo-4-amino-9H-fluorene, synthesized from fluorene, have been studied for their optical properties, indicating potential uses in photonic applications (Jiang Shan-sha, 2015).
Two-Photon Absorption and Fluorophores
Studies have also explored the use of fluorene analogues, including those derived from iodofluorene, as potential fluorophores in two-photon fluorescence microscopy. These compounds display significant two-photon absorptivity, affirming their potential in advanced optical applications (Belfield et al., 2000).
Safety and Hazards
The compound is considered hazardous. It has been assigned the GHS07 pictogram, and the signal word “Warning” is used to indicate its hazards . The hazard statements associated with this compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures to follow if swallowed or if it comes in contact with skin or eyes .
Properties
IUPAC Name |
2-iodo-7-nitro-9H-fluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8INO2/c14-10-1-3-12-8(6-10)5-9-7-11(15(16)17)2-4-13(9)12/h1-4,6-7H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJXILJMBUVJFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)[N+](=O)[O-])C3=C1C=C(C=C3)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80177623 |
Source
|
| Record name | Fluorene, 2-iodo-7-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80177623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23055-47-2 |
Source
|
| Record name | 2-Iodo-7-nitro-9H-fluorene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23055-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Fluorene, 2-iodo-7-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023055472 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC90703 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90703 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Fluorene, 2-iodo-7-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80177623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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